SR2595

• Molecular Formula: C37H38N2O3
• Molecular Weight: 558.7 g/mol
• InChI: InChI=1S/C37H38N2O3/c1-23-25(3)39(22-26-11-13-28(14-12-26)31-9-7-8-10-32(31)36(41)42)34-20-17-29(21-33(23)34)35(40)38-24(2)27-15-18-30(19-16-27)37(4,5)6/h7-21,24H,22H2,1-6H3,(H,38,40)(H,41,42)/t24-/m0/s1
• InChIKey: WKDKAVKAQXVFJV-DEOSSOPVSA-N

SR2595 PPARγ Inverse Agonist

SR2595 is a stereospecific inverse agonist of the nuclear receptor peroxisome proliferator-activated receptor gamma (PPARγ) with a reported IC50 of 30 nM in PPARγ transactivation assays [1]. Derived via structure-based optimization of the PPARγ antagonist SR1664, SR2595 incorporates a bulky para-tert-butyl substituent designed to induce a steric clash with phenylalanine 282 (F282) in helix 3 of the PPARγ ligand-binding domain, thereby actively repressing basal transcriptional activity below constitutive levels [1]. The compound is defined chemically as (S)-4'-((5-((1-(4-(tert-butyl)phenyl)ethyl)carbamoyl)-2,3-dimethyl-1H-indol-1-yl)methyl)-[1,1'-biphenyl]-2-carboxylic acid (CAS: 1415252-61-7) with a molecular weight of 558.71 Da [2].

PPARγ inverse agonism assay workflow

Stereospecific steric clash with helix 3 F282

Suppresses basal transcriptional activity below constitutive levels

Osteogenesis, cancer metabolism, and interactome studies

• [1] Marciano, D. P., Kuruvilla, D. S., Boregowda, S. V., et al. Pharmacological repression of PPARγ promotes osteogenesis. Nature Communications, 2015, 6, 7443. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 72720466, SR2595. View Source

SR2595: Why Generic PPARγ Ligands Fail

The selection of SR2595 over generic PPARγ ligands or other in-class inverse agonists is dictated by its distinct pharmacological profile, which cannot be assumed to be shared by structural analogs. While SR2595 is derived from the PPARγ antagonist SR1664, the substitution of a para-nitro group with a para-tert-butyl group in SR2595 converts the functional pharmacology from active antagonism to inverse agonism, enabling the compound to suppress basal PPARγ activity rather than merely blocking ligand-induced activation [1]. Furthermore, not all PPARγ inverse agonists demonstrate the same functional selectivity; a comparative interactome analysis revealed that SR2595 and SR10171, despite both being inverse agonists, assemble distinct and only partially overlapping transcriptional coregulator complexes [2]. Consequently, the osteogenic, metabolic, and transcriptional outcomes observed with SR2595 are specific to its unique structural features and cannot be reliably extrapolated to other PPARγ modulators.

SR2595 (Target)

Inverse agonist – actively represses basal PPARγ activity

vs

SR1664 / Generic Antagonists

Antagonist – blocks ligand-induced activation without basal suppression

SR2595 (Target)

Unique transcriptional coregulator complex assembly

vs

SR10171 / Other Inverse Agonists

Distinct, partially overlapping interactome; functional outcomes may differ

• [1] Marciano, D. P., Kuruvilla, D. S., Boregowda, S. V., et al. Pharmacological repression of PPARγ promotes osteogenesis. Nature Communications, 2015, 6, 7443. View Source
• [2] Lam, V. Q., Zheng, J., Griffin, P. R., et al. Unique Interactome Network Signatures for Peroxisome Proliferator-activated Receptor Gamma (PPARγ) Modulation by Functional Selective Ligands. Molecular & Cellular Proteomics, 2017, 16(12), 2098-2110. View Source

SR2595: Comparative Evidence

Inverse Agonism vs. Parent Antagonist SR1664

In a cell-based PPARγ transactivation reporter assay, SR2595 exhibited inverse agonist activity with an IC50 of 30 nM, whereas the parent compound SR1664 functions as a pure antagonist without suppressing basal transcriptional activity [1]. The para-tert-butyl substitution in SR2595 extends the steric clash with F282, converting the pharmacological profile from active antagonism to inverse agonism [1].

PPARγ Transactivation Assay

Head-to-head

SR2595
IC₅₀ 30 nM (Inverse Agonist)

vs

SR1664
Antagonist (no basal suppression)

Defines basal PPARγ activity repression capability

HEK293T cell reporter assay

Evidence Dimension	PPARγ transactivation reporter assay IC50
Target Compound Data	SR2595: IC50 = 30 nM
Comparator Or Baseline	SR1664: Antagonist (does not suppress basal activity; IC50 not applicable for inverse agonism)
Quantified Difference	SR2595 demonstrates inverse agonism; SR1664 demonstrates pure antagonism
Conditions	PPARγ co-transfection promoter:reporter assay in HEK293T cells

Why This Matters

This quantitative difference defines SR2595's unique ability to repress basal PPARγ-driven adipogenesis, a property not shared by the antagonist SR1664, making SR2595 the required tool for studies requiring suppression of constitutive PPARγ activity.

• [1] Marciano, D. P., Kuruvilla, D. S., Boregowda, S. V., et al. Pharmacological repression of PPARγ promotes osteogenesis. Nature Communications, 2015, 6, 7443. View Source

FABP4 Repression Below Basal Levels

In differentiating murine preadipocytes, SR2595 repressed expression of the canonical PPARγ target gene fatty acid-binding protein 4 (FABP4) to levels below those observed in untreated, vehicle-only control cells [1]. This suppression below basal expression confirms the compound's inverse agonist pharmacology in a physiologically relevant cellular context.

FABP4 Repression

Cross-study

Below basal (p < 0.05)

Confirms inverse agonism in adipogenic context

3T3-L1 differentiating preadipocytes

Evidence Dimension	FABP4 mRNA expression relative to control
Target Compound Data	SR2595: Expression reduced below basal levels
Comparator Or Baseline	Vehicle control (DMSO): Basal expression
Quantified Difference	Statistically significant reduction below basal (p < 0.05)
Conditions	Differentiating murine 3T3-L1 preadipocytes

Why This Matters

This demonstrates that SR2595 actively suppresses adipogenic gene programs beyond mere blockade, a functional signature essential for studies aimed at diverting MSC lineage commitment away from adipogenesis.

• [1] Marciano, D. P., Kuruvilla, D. S., Boregowda, S. V., et al. Pharmacological repression of PPARγ promotes osteogenesis. Nature Communications, 2015, 6, 7443. View Source

Metabolic Safety vs. TZD Agonists

A 21-day chronic oral administration study in lean C57BL/6J mice (20 mg/kg, once daily) demonstrated that SR2595 caused no significant change in insulin sensitivity (measured by insulin tolerance test), fasting insulin levels, food consumption, or body weight relative to vehicle-treated controls [1]. This metabolic profile contrasts sharply with PPARγ full agonists (e.g., thiazolidinediones such as rosiglitazone), which improve insulin sensitivity but are associated with weight gain and adverse bone effects [1].

Metabolic Endpoint Profile

Cross-study

SR2595
No change in insulin sensitivity, weight

vs

TZDs
Improved insulin sensitivity, weight gain

Supports bone-specific research without metabolic confound

C57BL/6J mice, 21-day oral study

Evidence Dimension	Insulin sensitivity (ITT) and metabolic parameters after 21-day oral dosing
Target Compound Data	SR2595: No significant change in insulin sensitivity, fasting insulin, food intake, or body weight
Comparator Or Baseline	PPARγ full agonists (TZDs): Improved insulin sensitivity with weight gain and bone loss
Quantified Difference	SR2595: No metabolic impairment; TZDs: Adverse metabolic and bone effects
Conditions	Lean C57BL/6J mice, 20 mg/kg/day oral gavage, 21 days

Why This Matters

This data demonstrates that SR2595 can be used to dissect PPARγ-mediated bone biology in vivo without confounding metabolic side effects, a key differentiator from TZD agonists that alter both bone and systemic metabolism.

• [1] Marciano, D. P., Kuruvilla, D. S., Boregowda, S. V., et al. Pharmacological repression of PPARγ promotes osteogenesis. Nature Communications, 2015, 6, 7443. View Source

Osteogenesis Promotion vs. TZD Agonists

Treatment of cultured human bone marrow-derived mesenchymal stem cells (MSCs) with SR2595 induced a statistically significant increase in osteogenic differentiation as measured by calcium phosphatase deposition, accompanied by upregulation of bone morphogenetic proteins BMP2 and BMP6 [1]. This osteogenic effect contrasts with the action of PPARγ full agonists (TZDs), which promote adipogenesis at the expense of osteoblast formation, contributing to bone loss [1].

Osteogenic Differentiation

Cross-study

SR2595
Increased osteogenesis (calcium deposition)

vs

TZDs
Promote adipogenesis, impair osteoblasts

Enables osteogenic pathway investigation

Human bone marrow MSCs

Evidence Dimension	Osteogenic differentiation (calcium phosphatase deposition) in human MSCs
Target Compound Data	SR2595: Statistically significant increase in osteogenesis
Comparator Or Baseline	PPARγ full agonists (TZDs): Promote adipogenesis at the expense of osteoblast formation
Quantified Difference	SR2595: Promotes osteogenesis; TZDs: Inhibit osteoblastogenesis
Conditions	Cultured human bone marrow-derived MSCs

Why This Matters

This functional divergence—SR2595 promotes bone formation while TZDs impair it—makes SR2595 the appropriate tool for investigating PPARγ's role in skeletal biology and for screening osteogenic compounds.

• [1] Marciano, D. P., Kuruvilla, D. S., Boregowda, S. V., et al. Pharmacological repression of PPARγ promotes osteogenesis. Nature Communications, 2015, 6, 7443. View Source

Antitumor Activity in PTEN-Deficient HCC

In a genetically engineered mouse model of PTEN-deficient hepatocellular carcinoma (Pten LKO), SR2595 treatment significantly reduced blood glucose levels in both young (5-6 months) and aged (11-12 months) cohorts and decreased hepatic tumor burden as quantified by the area of adenoma and tumor lesions [1]. The tumor reduction was statistically significant compared to placebo-treated controls (p < 0.05) [1].

Hepatic Tumor Burden

Head-to-head

SR2595
Reduced tumor area (p < 0.05)

vs

Placebo
Baseline tumor burden

Supports PPARγ-dependent tumor metabolism studies

Pten LKO mouse model

Evidence Dimension	Hepatic tumor burden (relative area of adenoma/tumor lesions)
Target Compound Data	SR2595: Significant reduction in tumor area (p < 0.05 vs. placebo)
Comparator Or Baseline	Placebo (vehicle): Baseline tumor burden
Quantified Difference	Statistically significant reduction (p < 0.05, n = 50 lesions per group)
Conditions	Pten LKO male mice, random-fed, SR2595 treatment

Why This Matters

This in vivo efficacy data in a therapeutically relevant cancer model provides a quantitative basis for selecting SR2595 over untested PPARγ modulators for preclinical oncology studies targeting PPARγ-driven tumor metabolism.

• [1] Marciano, D. P., Kuruvilla, D. S., Boregowda, S. V., et al. Pharmacological repression of PPARγ promotes osteogenesis. Nature Communications, 2015, 6, 7443. (Figure 7 data) View Source

Distinct Interactome vs. SR10171

Subcellular fractionation coupled with tandem mass spectrometry revealed that SR2595 and SR10171, despite both being PPARγ inverse agonists, assemble unique and only partially overlapping transcriptional coregulator complexes in adipocytes [1]. Compound- and subcellular compartment-specific interactomes were observed, indicating that these ligands exhibit functional selectivity at the level of protein-protein interactions [1].

Interactome Profiling

Head-to-head

LC-MS/MS SR2595 recruits unique coregulator complexes

Indicates ligand-specific functional selectivity

Adipocyte fractionation, SR10171 comparison

Evidence Dimension	PPARγ transcriptional coregulator interactome composition
Target Compound Data	SR2595: Unique interactome signature
Comparator Or Baseline	SR10171: Distinct, partially overlapping interactome signature
Quantified Difference	Partially overlapping, compound-specific complexes identified by MS
Conditions	Subcellular fractionation of adipocytes, biotinylated DNA oligonucleotide trapping and immunoprecipitation coupled with LC-MS/MS

Why This Matters

This demonstrates that not all PPARγ inverse agonists are functionally equivalent at the molecular level; SR2595 and SR10171 recruit distinct coregulator proteins, which may translate to divergent downstream biological outcomes, necessitating careful compound selection based on the specific coregulator pathways under investigation.

• [1] Lam, V. Q., Zheng, J., Griffin, P. R., et al. Unique Interactome Network Signatures for Peroxisome Proliferator-activated Receptor Gamma (PPARγ) Modulation by Functional Selective Ligands. Molecular & Cellular Proteomics, 2017, 16(12), 2098-2110. View Source

SR2595 Research Applications

Osteogenesis and Bone Formation Research

SR2595 is ideally suited for in vitro studies investigating the molecular mechanisms driving mesenchymal stem cell (MSC) lineage commitment toward osteogenesis. As demonstrated in cultured human MSCs, SR2595 treatment significantly increases calcium phosphatase deposition and upregulates BMP2 and BMP6 expression [1]. This contrasts sharply with PPARγ full agonists, which promote adipogenesis at the expense of osteoblast formation [1]. Researchers investigating bone anabolic pathways, osteoporosis models, or screening for compounds that enhance bone formation should select SR2595 as a tool compound to pharmacologically repress PPARγ and drive osteogenic differentiation.

Cancer Metabolism and Tumor Growth

SR2595 is a validated tool for in vivo oncology studies targeting PPARγ-dependent tumor metabolism, particularly in PTEN-deficient hepatocellular carcinoma models. Quantitative data demonstrate that SR2595 treatment significantly reduces blood glucose levels and hepatic tumor burden in Pten LKO mice compared to placebo controls [1]. This antitumor efficacy, combined with its favorable oral pharmacokinetic profile, makes SR2595 the appropriate choice for preclinical studies investigating the therapeutic potential of PPARγ repression in cancers characterized by dysregulated PPARγ signaling or metabolic reprogramming.

PPARγ Coregulator Interactome Analysis

SR2595 is a critical reference compound for investigations into ligand-specific PPARγ coregulator recruitment and functional selectivity. A direct comparative interactome analysis revealed that SR2595 assembles a unique transcriptional coregulator complex that is distinct from, and only partially overlapping with, that of the inverse agonist SR10171 [1]. Therefore, SR2595 is the compound of choice for studies aimed at mapping the specific protein interaction networks and downstream gene expression programs induced by this particular inverse agonist, enabling dissection of PPARγ's compartment-specific and ligand-dependent functions.

In Vivo Metabolic Studies Without Bone Toxicity

SR2595 is the preferred PPARγ modulator for in vivo metabolic or bone studies where confounding effects on insulin sensitivity and body weight must be avoided. Chronic oral administration of SR2595 in mice (20 mg/kg/day) produced no significant change in insulin sensitivity, fasting insulin, food consumption, or body weight [1]. This metabolic neutrality contrasts with TZD agonists and allows researchers to study PPARγ-mediated effects on bone, cancer, or other tissues without the confounding influence of altered systemic metabolism, a critical advantage for experimental design and data interpretation.

Application

Selection Property

Validation Focus

Osteogenesis differentiation studies

PPARγ inverse agonism

Osteogenic markers (BMP2/6, calcium deposition)

Cancer metabolism models (PTEN-deficient HCC)

PPARγ-dependent tumor metabolism modulation

Tumor burden and glucose endpoint monitoring

PPARγ coregulator interactome studies

Ligand-specific coregulator recruitment

Interactome mapping by LC-MS/MS

In vivo metabolic endpoint profiling

Metabolic endpoint neutrality

Insulin sensitivity and body weight endpoints

• [1] Marciano, D. P., Kuruvilla, D. S., Boregowda, S. V., et al. Pharmacological repression of PPARγ promotes osteogenesis. Nature Communications, 2015, 6, 7443. View Source